Cas no 2680747-69-5 (2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 2680747-69-5
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5648199
• PubChem ID: 165918421
• Update Time: 2025-06-09

2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275975
• 2680747-69-5
• 2-acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid
• 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

• Inchi： 1S/C12H13NO4/c1-7(14)13-5-8-2-3-9(15)4-10(8)11(6-13)12(16)17/h2-4,11,15H,5-6H2,1H3,(H,16,17)
• InChI Key： XGSVUFMIMOBZLQ-UHFFFAOYSA-N
• SMILES： OC(C1C2C=C(C=CC=2CN(C(C)=O)C1)O)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid

Introduction to 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 2680747-69-5)

2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 2680747-69-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of an acetyl group, a hydroxyl group, and a carboxylic acid moiety, makes it a promising candidate for various pharmacological studies.

The chemical structure of 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid is defined by its molecular formula C₁₃H₁₅NO₄. The compound features a tetrahydroisoquinoline core with functional groups that can interact with biological targets in specific ways. The acetyl group at the 2-position and the hydroxyl group at the 6-position are particularly noteworthy for their potential to modulate biological activity. The carboxylic acid group at the 4-position adds further complexity and reactivity to the molecule.

Recent studies have explored the biological activities of 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid. One area of focus has been its potential as an antioxidant. Tetrahydroisoquinolines are known to possess antioxidant properties due to their ability to scavenge free radicals and inhibit lipid peroxidation. Research has shown that 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid exhibits strong antioxidant activity in vitro, making it a candidate for further investigation in the context of oxidative stress-related diseases.

In addition to its antioxidant properties, 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid has been studied for its potential anti-inflammatory effects. Inflammatory diseases such as arthritis and neurodegenerative disorders are characterized by chronic inflammation. Preliminary studies have indicated that this compound can inhibit key inflammatory mediators such as prostaglandins and cytokines. These findings suggest that 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid may have therapeutic potential in managing inflammatory conditions.

The neuroprotective properties of 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid have also been a subject of interest. Neurodegenerative diseases like Alzheimer's and Parkinson's disease involve the progressive loss of neuronal function. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity. The mechanism behind this neuroprotection is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid. Early-phase trials have demonstrated that the compound is well-tolerated with minimal side effects. These trials are crucial for determining the appropriate dosing regimens and identifying any potential adverse reactions. The results from these trials will provide valuable insights into the therapeutic potential of this compound.

Synthesis methods for 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid have been optimized to improve yield and purity. Various synthetic routes have been explored, including those involving condensation reactions and catalytic hydrogenation steps. These methods ensure that the compound can be produced on a larger scale for further research and potential commercialization.

In conclusion, 2-Acetyl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid (CAS No. 2680747-69-5) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted and clinical trials progress, this compound may emerge as a valuable tool in the treatment of various diseases.